Cas no 4525-70-6 (Propanedioic acid, phenoxy-, diethyl ester)

• Product Name: Propanedioic acid, phenoxy-, diethyl ester
• CAS No: 4525-70-6
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 1516730
• PubChem ID: 2305167
• Update Time: 2025-04-21

Propanedioic acid, phenoxy-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, phenoxy-, diethyl ester
• Z56755599
• diethyl 2-phenoxypropanedioate
• SR-01000025199
• 1,3-diethyl 2-phenoxypropanedioate
• diethyl 2-phenoxymalonate
• SCHEMBL5711752
• diethyl phenoxymalonate
• AKOS001028510
• Propanedioic acid, 2-phenoxy-, 1,3-diethyl ester
• SR-01000025199-1
• DTXSID101297358
• ZQNYBTKCSIVYBX-UHFFFAOYSA-N
• 2-phenoxypropanedioicacid diethylester
• 4525-70-6

• Inchi： 1S/C13H16O5/c1-3-16-12(14)11(13(15)17-4-2)18-10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3
• InChI Key： ZQNYBTKCSIVYBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83